Cas no 2884-28-8 (Piperazine,1,4-bis[(2-methoxyphenoxy)acetyl]- (9CI))

• Product Name: Piperazine,1,4-bis[(2-methoxyphenoxy)acetyl]- (9CI)
• CAS No: 2884-28-8
• MF: C₂₂H₂₆N₂O₆
• MW: 414.451646327972
• CID: 263686
• PubChem ID: 200871
• Update Time: 2025-04-19

Piperazine,1,4-bis[(2-methoxyphenoxy)acetyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis[(2-methoxyphenoxy)acetyl]- (9CI)
• 2-(2-methoxyphenoxy)-1-[4-[2-(2-methoxyphenoxy)acetyl]piperazin-1-yl]ethanone
• 1,4-Bis((o-methoxyphenoxy)acetyl)piperazine
• Piperazine, 1,4-bis((o-methoxyphenoxy)acetyl)-
• Piperazine, 1,4-bis((2-methoxyphenoxy)acetyl)-
• 1,1'-(piperazine-1,4-diyl)bis(2-(2-methoxyphenoxy)ethanone)
• TK96360000
• NCGC00245378-01
• HMS2917G04
• AKOS000491271
• Oprea1_749697
• Cambridge id 6880594
• 2884-28-8
• MLS001219285
• 2-(2-Methoxy-phenoxy)-1-{4-[2-(2-methoxy-phenoxy)-acetyl]-piperazin-1-yl}-ethanone
• DTXSID20183041
• 1,4-Bis((2-methoxyphenoxy)acetyl)piperazine
• NIOSH/TK9636000
• CHEMBL1730730
• F1443-1402
• Oprea1_691501
• BRN 0770864
• SMR000611808
• AP 11

• Inchi： 1S/C22H26N2O6/c1-27-17-7-3-5-9-19(17)29-15-21(25)23-11-13-24(14-12-23)22(26)16-30-20-10-6-4-8-18(20)28-2/h3-10H,11-16H2,1-2H3
• InChI Key： AGTJUFFDJQCSAP-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1OC)N1CCN(C(COC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 414.17918
• Monoisotopic Mass: 414.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 629.1°Cat760mmHg
• Flash Point: 334.3°C
• Refractive Index: 1.567
• PSA: 77.54